2-methyl-3-[2-nitro-1-(4-nitrophenyl)ethyl]-1H-indole

• IUPAC Name: 2-methyl-3-[2-nitro-1-(4-nitrophenyl)ethyl]-1H-indole
• InChI: InChI=1S/C17H15N3O4/c1-11-17(14-4-2-3-5-16(14)18-11)15(10-19(21)22)12-6-8-13(9-7-12)20(23)24/h2-9,15,18H,10H2,1H3
• InChI Key: DNUJFRJQYMTSSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

“2-methyl-3-[2-nitro-1-(4-nitrophenyl)ethyl]-1H-indole” is a complex organic compound. It contains an indole core, which is a prevalent moiety in many bioactive compounds. The compound also has nitrophenyl groups, which are known for their reactivity and potential use in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole ring, two nitro groups, and a 4-nitrophenyl group. The exact 3D structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the nitro groups and the indole core. Nitro groups are known to participate in various chemical reactions, including reduction and nucleophilic substitution. The indole core can also undergo electrophilic substitution.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

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Environmental Monitoring

2-Methyl-4-nitrophenol: , a related compound, serves as a target in atmospheric particulate matter studies. .

Coordination Chemistry

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Safety and Hazards

Based on the presence of nitro groups, this compound could potentially be hazardous. Nitro compounds can be explosive and may pose risks if inhaled, ingested, or come into contact with skin. Therefore, appropriate safety measures should be taken when handling this compound.